Cas no 868167-61-7 (3-Methoxy-5-(trifluoromethyl)benzonitrile)

• Product Name: 3-Methoxy-5-(trifluoromethyl)benzonitrile
• CAS No: 868167-61-7
• MF: C₉H₆F₃NO
• MW: 201.14525270462
• MDL: MFCD08458145
• CID: 1029623
• PubChem ID: 26986307
• Update Time: 2024-10-26

3-Methoxy-5-(trifluoromethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-5-(trifluoromethyl)benzonitrile
• 3-Cyano-5-(trifluoromethyl)anisole
• 3-Cyano-5-methoxybenzotrifluoride
• CL9004
• PC9552
• 3-Methoxy-5-(trifluoromethyl)benzonitrile (ACI)
• 868167-61-7
• AKOS015956632
• DTXSID30650532
• DB-076743
• SCHEMBL1336172
• DTXCID90601282
• PS-6942
• CS-0197462
• 3-methoxy-5-(trifluoromethyl) benzonitrile
• 3-(trifluoromethyl)-5-methoxybenzonitrile;3-methoxy-5-(trifluoromethyl)benzonitrile;
• MFCD08458145
• 3-Methoxy-5-trifluroMethyl benzonitrile
• EN300-7418736

• MDL： MFCD08458145
• Inchi： 1S/C9H6F3NO/c1-14-8-3-6(5-13)2-7(4-8)9(10,11)12/h2-4H,1H3
• InChI Key： DSMSXBUFGYTQPM-UHFFFAOYSA-N
• SMILES： N#CC1C=C(C(F)(F)F)C=C(OC)C=1

Computed Properties

• Exact Mass: 201.04000
• Monoisotopic Mass: 201.04014830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 33Ų

Experimental Properties

• Boiling Point: 227.4±40.0℃ at 760 mmHg
• PSA: 33.02000
• LogP: 2.58568

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes